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Compound of Interest

Compound Name: ARN11391

Cat. No.: B12372562 Get Quote

Researchers and drug development professionals handling ARN11391, a selective enhancer

of the inositol triphosphate receptor type 1 (ITPR1), must adhere to rigorous disposal

procedures to ensure laboratory safety and environmental compliance.[1][2] This guide

provides detailed, step-by-step instructions for the proper management of ARN11391 waste,

aligning with standard laboratory safety protocols and regulatory requirements.

Understanding the Compound: Key Data
While specific quantitative data on toxicity and environmental impact are not currently available,

the following table summarizes the known chemical and physical properties of ARN11391.[3]

This information is crucial for safe handling and in determining the appropriate disposal

pathway.
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Property Data

Chemical Name

2-Ethyl-4,5,6,7-tetrahydro-N-[2-[(tetrahydro-2H-

pyran-2-yl)methoxy]phenyl]-2H-indazole-3-

carboxamide

Molecular Weight 383.49 g/mol

Purity ≥98% (HPLC)

Appearance Crystalline solid

Storage Conditions
Store at -20°C for short-term and -80°C for long-

term stability.[1]

Solubility Soluble in DMSO and other organic solvents.

Transport Information
Does not meet the criteria for classification as

hazardous for transport.[3]

Experimental Protocols: Safe Handling and Use
Proper handling during experimental use is the first step in ensuring safe disposal. Adherence

to these protocols will minimize contamination and exposure.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling ARN11391. This includes:

Chemical-resistant gloves (e.g., nitrile, conforming to standard BS EN 374:2003).[3]

Safety glasses or goggles.[3]

A laboratory coat.[3]

Work Environment:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood to

avoid inhalation of any dust or aerosols.[3]

Stock Solution Preparation:
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When preparing stock solutions, refer to the product's certificate of analysis for batch-specific

molecular weight.[2]

To avoid repeated freeze-thaw cycles that can degrade the product, aliquot the solution after

preparation and store appropriately.[1]

Step-by-Step Disposal Procedure for ARN11391
The disposal of ARN11391 and its associated waste must be conducted in accordance with

national and local regulations. The primary recommendation is to engage a specialized waste

disposal company.[3]

Step 1: Waste Segregation

Immediately segregate all materials contaminated with ARN11391 at the point of generation.

[4] This includes:

Unused or expired solid ARN11391.

Solutions containing ARN11391.

Contaminated consumables such as pipette tips, tubes, and vials.

Contaminated personal protective equipment (gloves, etc.).

Step 2: Waste Containment

Solid Waste: Collect all solid waste contaminated with ARN11391 in a dedicated, clearly

labeled, leak-proof container.[5] The container should be marked with "Hazardous Waste"

and the chemical name "ARN11391".[6]

Liquid Waste: Collect liquid waste containing ARN11391 in a separate, sealed, and

chemically compatible container.[6] Do not mix with other chemical waste streams unless

approved by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with ARN11391 must

be placed in a designated puncture-resistant sharps container that is clearly labeled as

hazardous waste.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tocris.com/products/arn-11391_7909
https://www.medchemexpress.com/arn11391.html
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/tocris_msds/7371_sds.pdf?1758530231
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.law.cornell.edu/regulations/tennessee/Tenn-Comp-R-Regs-1200-06-03-.11
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.benchchem.com/pdf/Foretinib_Disposal_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/chemical-waste-management
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/chemical-waste-management
https://www.benchchem.com/product/b12372562?utm_src=pdf-body
https://www.law.cornell.edu/regulations/tennessee/Tenn-Comp-R-Regs-1200-06-03-.11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Storage Pending Disposal

Store sealed waste containers in a designated, secure area away from incompatible

materials.[7]

Ensure all containers are properly labeled with the contents and associated hazards.[6]

Step 4: Arrange for Professional Disposal

Contact your institution's EHS department or a licensed chemical waste disposal company to

arrange for the collection and disposal of the ARN11391 waste.[3]

Provide the disposal company with all necessary information regarding the waste, including

the Safety Data Sheet if requested.

Important Note:DO NOT dispose of ARN11391 down the drain or in the regular trash.[3][5]

While ecological information is limited, this precaution is standard for research chemicals to

prevent environmental contamination.[3]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ARN11391 waste.
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Caption: Logical workflow for the safe disposal of ARN11391 waste.
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By following these procedures, researchers can ensure the safe and compliant disposal of

ARN11391, protecting both laboratory personnel and the environment. Always consult your

institution's specific safety and waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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